Cas no 85328-86-5 (2H-1-Benzopyran-2-one, 7-ethoxy-6-hydroxy-)

• Product Name: 2H-1-Benzopyran-2-one, 7-ethoxy-6-hydroxy-
• CAS No: 85328-86-5
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 664608
• PubChem ID: 13031686
• Update Time: 2024-03-02

2H-1-Benzopyran-2-one, 7-ethoxy-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-ethoxy-6-hydroxy-
• 7-ethoxy-6-hydroxychromen-2-one

• Inchi： 1S/C11H10O4/c1-2-14-10-6-9-7(5-8(10)12)3-4-11(13)15-9/h3-6,12H,2H2,1H3
• InChI Key： OCCRKOWLAVGGOA-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OCC)=C(O)C=C2C=C1

Computed Properties

• Exact Mass: 206.05790880g/mol
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• Boiling Point: 416.6±45.0 °C(Predicted)
• pka: 9.07±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins